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Compound of Interest

Compound Name:
2,6-Dimethoxypyridin-3-amine

monohydrochloride

Cat. No.: B145760 Get Quote

Technical Guide: 2,6-Dimethoxypyridin-3-amine
Monohydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,6-Dimethoxypyridin-3-amine monohydrochloride (CAS No: 80789-72-6). The information

is presented to be a valuable resource for researchers and professionals involved in drug

development and chemical synthesis.

Core Physical Properties
2,6-Dimethoxypyridin-3-amine monohydrochloride is a chemical intermediate with

applications in the pharmaceutical and dye industries. A summary of its key physical properties

is provided below.

Data Presentation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b145760?utm_src=pdf-interest
https://www.benchchem.com/product/b145760?utm_src=pdf-body
https://www.benchchem.com/product/b145760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₁₁ClN₂O₂ [1]

Molecular Weight 190.63 g/mol [1][2]

Melting Point 212 °C (literature) [1][3]

Boiling Point 265.7 °C at 760 mmHg [1]

Appearance White crystalline solid [1]

Solubility
Soluble in water and alcohol;

slightly soluble in ether.
[1]

Vapor Pressure 0.00902 mmHg at 25 °C [1]

Flash Point 114.5 °C [1]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and verification of scientific

data. The following sections outline standardized protocols for determining the key physical

properties of solid chemical compounds like 2,6-Dimethoxypyridin-3-amine
monohydrochloride.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used and reliable technique for this measurement.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 2,6-Dimethoxypyridin-3-amine
monohydrochloride is finely powdered.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube, sealed

at one end, to a height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent

to a calibrated thermometer.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the thermometer.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle melts (completion of melting) are recorded. This

range is reported as the melting point. For a pure substance, this range is typically narrow

(0.5-1 °C).

Solubility Determination
Understanding the solubility of a compound is essential for its application in various chemical

processes and formulations. A general qualitative and semi-quantitative method is described

below.

Methodology:

Solvent Selection: A range of standard laboratory solvents (e.g., water, ethanol, methanol,

diethyl ether, acetone) are selected for the test.

Sample Preparation: A pre-weighed amount of 2,6-Dimethoxypyridin-3-amine
monohydrochloride is placed in a series of test tubes.

Solvent Addition: A measured volume of each solvent is added to a separate test tube

containing the compound.

Agitation and Observation: The test tubes are agitated, typically by vortexing or shaking, for

a set period to facilitate dissolution. The mixture is then allowed to stand, and visual

inspection is performed to determine if the solid has dissolved completely.

Heating (Optional): If the compound is not soluble at room temperature, the test tube may be

gently heated to determine if solubility increases with temperature.

Classification: The solubility is classified based on the amount of solute that dissolves in a

given volume of solvent (e.g., very soluble, soluble, slightly soluble, insoluble). For

quantitative analysis, the saturated solution is filtered, and the concentration of the dissolved

solid is determined using a suitable analytical technique such as UV-Vis spectroscopy or

HPLC.
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Visualizations
The following diagrams illustrate common experimental workflows and the synthetic pathway

for 2,6-Dimethoxypyridin-3-amine monohydrochloride.

Sample Preparation Measurement Result
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Caption: Workflow for Melting Point Determination.

Preparation Testing

Analysis
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Caption: Workflow for Qualitative Solubility Determination.
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Synthesis of 2,6-Dimethoxypyridin-3-amine

Salt Formation

2,6-Dichloropyridine

Nitration

2,6-Dichloro-3-nitropyridine

Methoxylation

2,6-Dimethoxy-3-nitropyridine

Reduction

2,6-Dimethoxypyridin-3-amine

Reaction with HCl

2,6-Dimethoxypyridin-3-amine monohydrochloride

Click to download full resolution via product page

Caption: General Synthesis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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